Cas no 163271-06-5 (1-Benzyl-4-methylpiperidin-4-amine)

• Product Name: 1-Benzyl-4-methylpiperidin-4-amine
• CAS No: 163271-06-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD11977348
• CID: 105930
• PubChem ID: 22146725
• Update Time: 2025-07-02

1-Benzyl-4-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine,4-methyl-1-(phenylmethyl)-
• 1-benzyl-4-methylpiperidin-4-amine
• 1-benzyl-4-methyl-4-piperidineamine
• 1-benzyl-4-methyl-piperidin-4-amine
• 1-benzyl-4-methylpiperidin-4-ylamine
• 1-benzyl-4-methyl-piperidin-4-ylamine
• 4-Amino-1-benzyl-4-methylpiperidine
• 4-amino-l-benzyl-4-methylpiperidine
• 4-methyl-1-(phenylmethyl)-4-piperidinamine
• 4-methyl-1-(phenylmethyl)piperidin-4-amine
• AG-E-13126
• AM100334
• CTK4D1486
• KB-131287
• SureCN1994180
• (1-Benzyl-4-methylpiperidin-4-yl)amine
• 1-Benzyl-4-methyl-4-piperidinamine
• 4-PIPERIDINAMINE, 4-METHYL-1-(PHENYLMETHYL)-
• 163271-06-5
• AS-48408
• MFCD11977348
• DTXSID90622932
• AKOS015909239
• F30794
• SCHEMBL1994180
• A810460
• YDQYORVMGACBMI-UHFFFAOYSA-N
• SB34100
• CS-W000600
• 1-Benzyl-4-methylpiperidin-4-amine

• MDL： MFCD11977348
• Inchi： 1S/C13H20N2/c1-13(14)7-9-15(10-8-13)11-12-5-3-2-4-6-12/h2-6H,7-11,14H2,1H3
• InChI Key： YDQYORVMGACBMI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C)(CC1)N

Computed Properties

• Exact Mass: 204.1628
• Monoisotopic Mass: 204.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.012
• Boiling Point: 286 ºC
• Flash Point: 119 ºC
• PSA: 29.26

Additional information on 1-Benzyl-4-methylpiperidin-4-amine

1-Benzyl-4-methylpiperidin-4-amine (CAS No. 163271-06-5): A Key Intermediate in Modern Pharmaceutical Synthesis

1-Benzyl-4-methylpiperidin-4-amine, identified by its CAS number 163271-06-5, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound belongs to the piperidine class of heterocyclic amines, characterized by its structural versatility and biological activity. The presence of both a benzyl group and a methyl substituent on the piperidine ring enhances its reactivity, making it a valuable building block in drug development.

The chemical structure of 1-Benzyl-4-methylpiperidin-4-amine consists of a six-membered ring containing nitrogen, with a benzyl group attached to the first carbon and a methyl group at the fourth position. This configuration imparts unique electronic and steric properties, enabling its use in diverse synthetic pathways. The amine functional group at the fourth position further facilitates further derivatization, allowing for the creation of more complex molecules.

In recent years, 1-Benzyl-4-methylpiperidin-4-amine has garnered attention due to its role in the development of novel therapeutic agents. Its applications span across multiple therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The compound's ability to serve as a precursor for bioactive molecules has made it indispensable in pharmaceutical research and development.

One of the most compelling aspects of 1-Benzyl-4-methylpiperidin-4-amine is its utility in the synthesis of small molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its use in creating potent acetylcholinesterase inhibitors, which are crucial for treating Alzheimer's disease and other cognitive impairments. The benzyl and methyl groups contribute to optimal binding affinity with target enzymes, enhancing the efficacy of the final drug product.

The pharmaceutical industry has also explored 1-Benzyl-4-methylpiperidin-4-amine as a key intermediate in developing cardiovascular drugs. Its structural framework allows for modifications that can modulate lipid metabolism and blood pressure regulation. Recent research has highlighted its role in synthesizing molecules that inhibit angiotensin-converting enzymes (ACE), which play a critical role in maintaining cardiovascular health.

Oncology research has similarly benefited from the use of 1-Benzyl-4-methylpiperidin-4-amine. By serving as a scaffold for drug design, this compound has been incorporated into molecules that target tumor growth and proliferation. Its ability to undergo further functionalization has led to the development of novel chemotherapeutic agents with improved selectivity and reduced side effects.

The synthesis of 1-Benzyl-4-methylpiperidin-4-amine typically involves multi-step organic reactions, often starting from readily available precursors such as piperidine derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the benzyl and methyl groups at specific positions on the piperidine ring. These synthetic routes have been optimized for high yield and purity, ensuring that pharmaceutical-grade material is obtained for subsequent drug development.

The safety profile of 1-Benzyl-4-methylpiperidin-4-amine is another critical consideration in its application within pharmaceuticals. Extensive toxicological studies have been conducted to assess its potential side effects and interactions with other compounds. These studies have generally shown that when used appropriately in controlled environments, such as during drug synthesis or clinical trials, it exhibits low toxicity profiles.

The demand for high-quality intermediates like 1-Benzyl-4-methylpiperidin-4-amine continues to grow as pharmaceutical innovation advances. Manufacturers specializing in fine chemicals have invested heavily in developing scalable production processes that meet stringent regulatory requirements. This ensures that researchers and drug developers have access to reliable sources of these essential building blocks.

In conclusion, 1-Benzyl-4-methylpiperidin-4-amine (CAS No. 163271-06-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing therapeutic agents across various medical disciplines. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in the field of medicinal chemistry.